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Compound of Interest

Compound Name: 3,4-Diethyl-2,2-dimethylhexane

Cat. No.: B14536976

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
3,4-Diethyl-2,2-dimethylhexane. Adherence to these procedures is critical to ensure
laboratory safety and environmental compliance.

While a specific Safety Data Sheet (SDS) for 3,4-Diethyl-2,2-dimethylhexane was not
located, this guidance is based on information for the closely related compound, 3,3-
Dimethylhexane, and general procedures for flammable liquid hydrocarbons. Due to its
expected properties as a flammable hydrocarbon, 3,4-Diethyl-2,2-dimethylhexane is
classified as a hazardous waste.

Key Safety and Hazard Information

3,4-Diethyl-2,2-dimethylhexane is presumed to be a highly flammable liquid and vapor. It may
cause skin and respiratory irritation and could be fatal if swallowed and enters the airways. It is

also expected to be very toxic to aquatic life with long-lasting effects.[1] As a flammable liquid, it
is categorized under EPA Hazardous Waste Code D001.[1][2]

Personal Protective Equipment (PPE) during handling and disposal:
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

o Skin Protection: Wear protective gloves and clothing.
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» Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, use a
NIOSH-approved respirator.

o Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking
tools and take precautionary measures against static discharge.[1]

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 3,4-Diethyl-2,2-
dimethylhexane and the closely related 3,3-Dimethylhexane for reference.

Property 3,-4-Diethyl-2,2- 3,3-Dimfathylhexane (for
dimethylhexane comparison)

Molecular Formula C12H26[3] CsHas

Molecular Weight 170.33 g/mol [3] Not Available

Boiling Point Not Available 112 °C[1]

Melting Point/Freezing Point Not Available -126 °C[1]

Flash Point Not Available 7 °C[1]

Water Solubility Not Available No information available[1]

US EPA Waste Number Presumed D001 D001[1]

Step-by-Step Disposal Protocol

The disposal of 3,4-Diethyl-2,2-dimethylhexane must be handled as hazardous waste, in
compliance with federal, state, and local regulations.

o Waste Identification and Classification:
o Characterize the waste as a flammable liquid (EPA hazardous waste code D001).[2][4][5]
o Do not mix with non-hazardous waste.

e Waste Collection and Storage:
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o Collect waste 3,4-Diethyl-2,2-dimethylhexane in a designated, compatible container. The
original container or a suitable glass, plastic, or metal container can be used.[5]

o Ensure the container is clean and in good condition.[6]
o Keep the container tightly closed except when adding waste.[5]

o Label the container clearly with a "Hazardous Waste" label and identify the contents as
"Waste 3,4-Diethyl-2,2-dimethylhexane".[5][7]

o Store the waste container in a well-ventilated, designated hazardous waste accumulation
area, away from ignition sources.[1][7]

» Arrange for Professional Disposal:

o Contact your institution's Environmental Health & Safety (EH&S) department or a licensed
hazardous waste disposal company to schedule a pickup.[6][7]

o Provide the waste manifest with accurate information about the chemical and its quantity.
o Do not attempt to dispose of this chemical down the drain or as regular trash.[5][7]
o Contaminated Materials:

o Any materials, such as rags or personal protective equipment, contaminated with 3,4-
Diethyl-2,2-dimethylhexane must also be disposed of as hazardous waste.[6]

o Place these materials in a separate, clearly labeled, and sealed container.[6]

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 3,4-Diethyl-2,2-
dimethylhexane.
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Disposal Workflow for 3,4-Diethyl-2,2-dimethylhexane
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Caption: Disposal workflow for 3,4-Diethyl-2,2-dimethylhexane.

Disclaimer: This information is intended as a guide. Always consult your institution's specific
safety and disposal protocols and the relevant local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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